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Compound of Interest

Compound Name: 3-Hydroxy-5-phenylbenzamide

CAS No.: 1400644-43-0

Cat. No.: B3047478

Get Quote

Executive Summary & Chemical Context
This guide outlines the mandatory disposal procedures for 3-Hydroxy-5-phenylbenzamide
(CAS: 1400644-43-0).[1] As a substituted benzamide containing a phenolic hydroxyl group, this

compound presents specific chemical compatibilities that dictate its waste stream.

While often used as a research intermediate or pharmaceutical building block, its disposal must

adhere to RCRA (Resource Conservation and Recovery Act) "Cradle-to-Grave" principles. The

presence of the electron-rich phenol ring makes this compound susceptible to electrophilic

aromatic substitution; therefore, strict segregation from strong oxidizing acids (e.g., nitric acid)

is critical to prevent uncontrolled exothermic reactions in waste containers.
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Parameter Specification Waste Implication

Chemical Name 3-Hydroxy-5-phenylbenzamide N/A

Formula C₁₃H₁₁NO₂
Organic Carbon source (High

BTU for incineration).[1]

Molecular Weight 213.23 g/mol N/A

Physical State Solid (Powder/Crystalline)
Requires solid waste stream

unless dissolved.[1]

Functional Groups
Phenol (-OH), Amide (-

CONH₂)

Acidic proton (Phenol pKa

~10).[1] Incompatible with

strong oxidizers.

Hazards (GHS)
H302 (Harmful if swallowed),

H315 (Irritant)

Hazardous Waste.[1] Do not

dispose of in sanitary sewer.

Strategic Waste Segregation Logic
Effective disposal begins at the bench. You must characterize the waste at the point of

generation.

The Compatibility Rule (The "Why")
Phenolic Sensitivity: The hydroxyl group activates the phenyl ring. Mixing this waste with

nitrating agents (Nitric acid) or strong oxidizers (Perchlorates, Permanganates) can lead to

rapid oxidation or nitration, generating heat and potentially explosive byproducts.

Amide Stability: The amide bond is relatively stable but can hydrolyze in strong acid/base

conditions over time, releasing ammonia or amines. Keep pH neutral in storage if possible.
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Waste Generation:
3-Hydroxy-5-phenylbenzamide

Determine Physical State

Liquid / Solution Pure Solid / Debris

Identify Primary Solvent

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(MeOH, DMSO, Water)

No Halogens

Stream A: Halogenated Organic Waste Stream B: Non-Halogenated Organic Waste

Labeling:
'Hazardous Waste - Toxic/Irritant'

Stream C: Solid Hazardous Waste
(Trace-Contaminated Debris)

Final Destruction:
High-Temperature Incineration
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Figure 1: Decision tree for segregating 3-Hydroxy-5-phenylbenzamide waste streams based

on physical state and solvent composition.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
Use this for expired stock, spilled powder, or synthesized bulk material.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste bucket with a screw-top lid.

Transfer:

Work inside a fume hood to prevent inhalation of dust.

Transfer the solid using a chemically resistant spatula.

Do not sweep into a dustpan used for general trash; use disposable paper towels to wipe

up residues and include them in the waste container.

Labeling:

Attach a hazardous waste tag immediately.

Chemical Name: "3-Hydroxy-5-phenylbenzamide".[1][2]

Hazards: Check "Toxic" and "Irritant".[3]

Critical: If the solid is wet with solvent, list the solvent % on the label.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)
Use this for reaction mixtures or analytical samples.

Segregation:
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Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform, dispose

of in the Halogenated Waste carboy.

Scenario 2 (Non-Halogenated): If dissolved in Methanol, Ethanol, DMSO, or Acetonitrile,

dispose of in the Non-Halogenated / Flammable Waste carboy.

Scenario 3 (Aqueous): Even if dissolved in water, do not pour down the drain.[4] The

phenolic nature poses aquatic toxicity risks. Collect in the Non-Halogenated stream

(unless local EH&S permits specific aqueous phenolic treatment).

Compatibility Check: Ensure the waste carboy does not contain oxidizing acids (Nitric,

Chromic).

Closure: Cap the carboy tightly when not actively adding waste to comply with EPA closed-

container regulations.

Protocol C: Contaminated Debris (Sharps & PPE)
Item Disposal Route

Syringes/Needles

Sharps Container.[1] Do not recap. The trace

chemical residue is acceptable in standard

sharps incineration streams.

Gloves/Paper Towels

Solid Hazardous Waste Bag (if visibly

contaminated).[1] If only incidental contact,

consult local facility officer (often allowed in

trash if <1% residue, but "Safety First" dictates

hazardous stream).

Glass Vials
Glass Waste Bucket. If vials contain >3% liquid,

empty them into the liquid waste stream first.

Emergency Spill Response
In the event of a spill outside the fume hood:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
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PPE: Wear Nitrile gloves (double gloved), lab coat, and safety goggles. Use a N95 or P100

respirator if dust formation is visible.

Neutralize/Clean:

Solids: Cover with wet paper towels (water or ethanol) to prevent dust. Scoop into a waste

bag.

Liquids: Absorb with vermiculite or a commercial organic spill pad.

Disposal: Place all cleanup materials into the Solid Hazardous Waste stream.

References & Regulatory Grounding
U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: Title 40 CFR Parts 260-273. (Defines hazardous waste generation and

"Cradle-to-Grave" responsibility).

American Chemical Society (ACS).Identifying and Evaluating Hazards in Research

Laboratories. (Source for general chemical segregation protocols).

PubChem.Compound Summary: 3-Hydroxy-5-phenylbenzamide.[5] (Structural and

physical property verification).[4]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. (The authoritative text on lab waste segregation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Safe Disposal of 3-Hydroxy-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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